molecular formula C19H18ClN3O3S2 B2784563 N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide CAS No. 516452-99-6

N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide

Cat. No. B2784563
CAS RN: 516452-99-6
M. Wt: 435.94
InChI Key: UOCQGLQNBZZLNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide is not yet fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways in the body.
Biochemical and Physiological Effects:
N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide has been shown to exhibit a wide range of biochemical and physiological effects, including:
1. Modulation of neurotransmitter levels in the brain.
2. Inhibition of various enzymes involved in the progression of cancer.
3. Inhibition of bacterial and fungal growth.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide in lab experiments include its wide range of biochemical and physiological effects, making it a versatile compound for various applications. However, the limitations of using this compound include its high cost and limited availability.

Future Directions

There are several future directions for research on N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide, including:
1. Further studies on the compound's mechanism of action.
2. Development of new derivatives of this compound with improved activity.
3. Exploration of the compound's potential applications in other fields of scientific research.
4. Investigating the compound's potential as a drug candidate for various diseases.
In conclusion, N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide is a promising compound for various applications in scientific research. Its wide range of biochemical and physiological effects make it a versatile candidate for further study, and its potential applications in fields such as neuropharmacology, cancer research, and antibacterial and antifungal activity make it a promising compound for future research.

Synthesis Methods

The synthesis of N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide involves the reaction of 1-(4-chlorophenyl)piperidin-4-amine with 2-chlorobenzoic acid, followed by the addition of 2-aminobenzothiazole and sulfonyl chloride. The resulting compound is then purified through recrystallization.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide has been extensively studied for its potential applications in various fields of scientific research. Some of the key areas of research include:
1. Neuropharmacology: This compound has been shown to exhibit significant activity against various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.
2. Cancer Research: N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide has been shown to exhibit significant anti-cancer activity, making it a promising candidate for further research in this field.
3. Antibacterial and Antifungal Activity: This compound has been shown to exhibit significant activity against various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics.

properties

IUPAC Name

N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18ClN3O3S2/c20-14-5-7-15(8-6-14)28(25,26)23-11-9-13(10-12-23)18(24)22-19-21-16-3-1-2-4-17(16)27-19/h1-8,13H,9-12H2,(H,21,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UOCQGLQNBZZLNT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C(=O)NC2=NC3=CC=CC=C3S2)S(=O)(=O)C4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18ClN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

436.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(benzo[d]thiazol-2-yl)-1-((4-chlorophenyl)sulfonyl)piperidine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.